Cas no 1780577-94-7 (3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid
• CAS No: 1780577-94-7
• MF: C₇H₁₀F₂O₄S
• MW: 228.213708400726
• CID: 5754214
• PubChem ID: 105485243
• Update Time: 2025-06-08

3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid
• EN300-2007556
• 1780577-94-7
• 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid

• Inchi： 1S/C7H10F2O4S/c8-7(9,3-6(10)11)5-1-2-14(12,13)4-5/h5H,1-4H2,(H,10,11)
• InChI Key： VJSFBBFJHMFQGZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C(CC(=O)O)(F)F)C1)(=O)=O

Computed Properties

• Exact Mass: 228.02678629g/mol
• Monoisotopic Mass: 228.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid

Introduction to 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid (CAS No. 1780577-94-7)

3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1780577-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both difluoropropionic acid and thiolan moieties, which endow it with unique structural and functional properties. The difluorine substitution at the alpha-carbon of the propanoic acid moiety introduces a high degree of electrophilicity, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The thiolan ring component in this compound is particularly noteworthy, as it is a sulfur-containing heterocycle that can participate in various coordination and redox reactions. This structural feature opens up possibilities for its application in catalysis, material science, and as a building block for medicinal chemistry applications. The combination of these elements makes 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid a versatile compound with potential utility in multiple domains of chemical research.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. The presence of difluorine atoms in this molecule not only enhances its reactivity but also contributes to its potential as a pharmacophore in drug discovery. Specifically, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, influencing both the reactivity and biological activity of the molecule.

Moreover, the thiolan ring is known for its ability to form stable complexes with transition metals, which has implications for its use in metal-catalyzed organic transformations. These transformations are increasingly employed in synthetic chemistry to construct complex molecular architectures efficiently. The unique interplay between the difluoropropionic acid and thiolan functionalities makes this compound an attractive candidate for further exploration in catalytic systems.

Recent advancements in computational chemistry have enabled more accurate predictions of the structural and electronic properties of such complex molecules. Studies using density functional theory (DFT) have shown that the difluorine substitution significantly affects the electron density distribution around the carboxylic acid group, potentially enhancing its nucleophilicity or electrophilicity depending on the reaction context. This knowledge is crucial for designing synthetic strategies that maximize yield and selectivity.

The pharmaceutical industry has been particularly interested in compounds containing sulfur heterocycles due to their broad spectrum of biological activities. Thiolan derivatives have been explored as intermediates for drugs targeting various diseases, including infectious diseases and cancer. The structural motif present in 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid aligns well with this trend, suggesting potential applications as a scaffold for novel therapeutics.

In terms of synthetic methodologies, this compound serves as an excellent precursor for introducing both fluorinated and sulfur-containing functionalities into larger molecular frameworks. For instance, it can be used to synthesize analogs of known bioactive molecules by modifying either the difluoropropionic acid or thiolan portions. Such modifications can lead to compounds with enhanced potency or reduced side effects compared to their parent structures.

One particularly interesting application lies in its use as a ligand or co-ligand in transition metal catalysis. The combination of fluorine and sulfur atoms provides multiple coordination sites that can interact with metal centers differently depending on their oxidation state and steric environment. This flexibility has been exploited in recent studies to develop new catalysts for cross-coupling reactions, which are fundamental transformations in modern organic synthesis.

The development of new synthetic routes for this compound has also been influenced by green chemistry principles. Researchers have been exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high yields. Such approaches are increasingly important as the demand for sustainable chemical processes grows.

Another area where this compound shows promise is in materials science. Fluorinated thiolan derivatives have been investigated for their potential use as monomers or additives in polymers due to their ability to impart unique properties such as thermal stability or chemical resistance. The specific combination of functionalities present in 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid could make it an ideal candidate for developing advanced materials with tailored characteristics.

In conclusion, 3-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3,3-difluoropropanoic acid (CAS No. 1780577-94-7) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features—particularly the interplay between the difluoropropionic acid and thiolan moieties—make it a valuable tool for synthetic chemists seeking to develop novel pharmaceuticals or advanced materials. As research continues to uncover new ways to exploit its chemical versatility, this compound is poised to play an increasingly important role in both academic and industrial settings.